Methyl 3-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate

• IUPAC Name: methyl 3-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate
• InChI: InChI=1S/C9H7BrN2O2/c1-14-9(13)7-3-2-5-6(10)4-11-8(5)12-7/h2-4H,1H3,(H,11,12)
• InChI Key: LODADBCTSKVBPD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC2=C(C=C1)C(=CN2)Br
• Molecular Formula: C9H7BrN2O2
• Molecular Weight: 255.07 g/mol
• CAS RN: 1638760-65-2

Description

“Methyl 3-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate” is a chemical compound with the CAS Number: 1638760-65-2. It has a molecular weight of 255.07. The IUPAC name for this compound is methyl 3-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate.

Molecular Structure Analysis

The InChI code for “Methyl 3-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate” is 1S/C9H7BrN2O2/c1-14-9(13)7-3-2-5-6(10)4-11-8(5)12-7/h2-4H,1H3,(H,11,12). This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

“Methyl 3-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate” is a solid compound. It should be stored in a dark place, sealed in dry, at a temperature of 2-8°C.

Scientific Research Applications

FGFR Inhibition

Methyl 3-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate has been investigated as a potential inhibitor of fibroblast growth factor receptors (FGFRs). These receptors play crucial roles in cell proliferation, differentiation, and angiogenesis. .

Anti-Inflammatory Properties

Derived from a structurally related molecule, Methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate, this compound could exhibit anti-inflammatory activity. Researchers have synthesized it as part of a program to identify novel anti-inflammatory agents. .

Cell Migration and Invasion Inhibition

In specific studies, compound 4h (likely referring to Methyl 3-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate) was evaluated for its impact on cell migration and invasion abilities. .

Chemical Synthesis and Custom Manufacturing

Beyond its biological applications, Methyl 3-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate is used in chemical synthesis and custom manufacturing. .

Safety and Hazards

The compound has been classified with the signal word “Warning” and is associated with the hazard statements H302-H317. This indicates that it may be harmful if swallowed and may cause an allergic skin reaction.

Mechanism of Action

Target of Action

The primary targets of Methyl 3-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate are the Fibroblast Growth Factor Receptors (FGFRs) . FGFRs are a family of receptor tyrosine kinases involved in various cellular processes, including cell proliferation, migration, and angiogenesis .

Mode of Action

Methyl 3-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate interacts with FGFRs, inhibiting their activity . This inhibition prevents the autophosphorylation of tyrosine residues in the cytoplasmic tail of the receptor, thereby disrupting downstream signaling pathways .

Biochemical Pathways

The compound affects the RAS-MEK-ERK, PLCγ, and PI3K-Akt signaling pathways . These pathways are involved in various cellular processes, including cell proliferation, migration, and survival . By inhibiting FGFRs, the compound disrupts these pathways, potentially leading to reduced cell proliferation and increased apoptosis .

Pharmacokinetics

Its molecular weight (25507) suggests that it may have good bioavailability

Result of Action

In vitro studies have shown that the compound can inhibit the proliferation of cancer cells and induce apoptosis . It has also been found to significantly reduce the migration and invasion abilities of cancer cells .

Action Environment

The action, efficacy, and stability of Methyl 3-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate can be influenced by various environmental factors. For instance, the compound should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C to maintain its stability